Cas no 2228473-02-5 (2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one
• CAS No: 2228473-02-5
• MF: C₈H₅ClFNO₃
• MW: 217.581604719162
• CID: 6386186
• PubChem ID: 19043671
• Update Time: 2025-05-26

2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one
• SCHEMBL7744991
• 2228473-02-5
• EN300-1978590

• Inchi： 1S/C8H5ClFNO3/c9-4-8(12)5-1-2-7(11(13)14)6(10)3-5/h1-3H,4H2
• InChI Key： MHCLWYGZIYWFTJ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C=1)F)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 216.9941989g/mol
• Monoisotopic Mass: 216.9941989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one

Introduction to 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one (CAS No: 2228473-02-5)

2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This organochlorine derivative, identified by the chemical identifier CAS No: 2228473-02-5, has garnered considerable attention in recent years due to its potential applications in the synthesis of bioactive molecules. The compound’s molecular structure, featuring both chloro and fluoro substituents on a phenyl ring, combined with a nitro group, makes it a versatile intermediate in medicinal chemistry.

The nomenclature of this compound follows the IUPAC system, which provides a precise and unambiguous description of its molecular architecture. The presence of a chloro group at the second carbon atom and a nitro group at the fourth position of the phenyl ring, along with a fluoro substituent at the third position, defines its chemical identity. This specific arrangement contributes to its reactivity and makes it a valuable building block in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer and infectious disorders. The structure-activity relationship (SAR) of 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one has been extensively studied to understand how modifications at different positions can influence its biological activity. Researchers have found that the electron-withdrawing nature of the nitro and fluoro groups enhances the compound’s binding affinity to certain biological targets.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the fluoro and chloro substituents, chemists can fine-tune the electronic properties of the molecule, thereby optimizing its interaction with kinase active sites. This has led to several promising candidates for further development into clinical drugs.

Recent advancements in computational chemistry have also facilitated the design of derivatives of 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one with enhanced pharmacological properties. Molecular docking studies have shown that slight modifications can significantly improve binding affinity and reduce off-target effects. These computational tools have become indispensable in modern drug discovery, allowing researchers to predict the behavior of molecules before synthesizing them in the lab.

The synthesis of 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the chloro group is often achieved through chlorination reactions, while the fluoro and nitro groups are incorporated via nucleophilic substitution or nitration processes, respectively. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by its substituents make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers are exploring how variations in its structure can influence its optoelectronic characteristics, opening up new avenues for innovation.

The regulatory landscape for compounds like 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one is also an important consideration. While it does not fall under any restricted categories such as hazardous or controlled substances, compliance with Good Manufacturing Practices (GMP) is essential to ensure consistency and safety in its production and use. Regulatory agencies require thorough documentation of synthetic pathways, impurity profiles, and toxicological data before approving such compounds for commercial distribution.

Future research directions for 2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one include exploring its potential as an agrochemical intermediate. The agrochemical industry is continually seeking novel compounds that can enhance crop protection while minimizing environmental impact. The structural features of this compound make it a candidate for developing herbicides or fungicides with improved efficacy and selectivity.

In conclusion,2-chloro-1-(3-fluoro-4-nitrophenyl)ethan-1-one (CAS No: 2228473-02-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural attributes enable diverse applications across multiple industries, making it a subject of intense scientific investigation. As research progresses, new derivatives and applications are likely to emerge, further solidifying its importance in modern chemistry.